Cas no 2248301-02-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate is a specialized heterocyclic compound featuring a fused quinoline core modified with a thiophene substituent and an isoindole-derived ester group. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The quinoline scaffold enhances binding affinity in medicinal applications, while the thiophene moiety contributes to π-conjugation, useful in optoelectronic materials. The isoindole-1,3-dione ester group offers reactivity for further derivatization. Its well-defined molecular architecture ensures consistency in synthetic applications, particularly in drug discovery and functional material design. The compound's stability and synthetic versatility make it a practical intermediate for advanced chemical development.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate structure
2248301-02-0 structure
Product name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
CAS No:2248301-02-0
MF:C23H14N2O4S
MW:414.433264255524
CID:5922482
PubChem ID:165730782

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248301-02-0
    • EN300-6524206
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
    • Inchi: 1S/C23H14N2O4S/c1-13-8-9-18-16(11-13)17(12-19(24-18)20-7-4-10-30-20)23(28)29-25-21(26)14-5-2-3-6-15(14)22(25)27/h2-12H,1H3
    • InChI Key: FFSSGJLBZXYXSH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C2C=C(C)C=CC2=N1

Computed Properties

  • Exact Mass: 414.06742811g/mol
  • Monoisotopic Mass: 414.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 105Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6524206-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
2248301-02-0
0.05g
$239.0 2023-05-31
Enamine
EN300-6524206-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
2248301-02-0
2.5g
$558.0 2023-05-31
Enamine
EN300-6524206-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
2248301-02-0
5g
$825.0 2023-05-31
Enamine
EN300-6524206-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
2248301-02-0
0.1g
$250.0 2023-05-31
Enamine
EN300-6524206-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
2248301-02-0
0.25g
$262.0 2023-05-31
Enamine
EN300-6524206-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
2248301-02-0
0.5g
$273.0 2023-05-31
Enamine
EN300-6524206-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
2248301-02-0
1g
$284.0 2023-05-31
Enamine
EN300-6524206-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate
2248301-02-0
10g
$1224.0 2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate (CAS No. 2248301-02-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate (CAS No. 2248301-02-0) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines a quinoline core with a thiophene moiety and an isoindole-1,3-dione derivative, making it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and potential applications while addressing common queries related to its use in drug discovery and advanced materials.

One of the most searched questions in the field of organic chemistry is: "What are the applications of quinoline derivatives in medicine?" The 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate segment of this compound suggests its relevance in this context. Quinoline derivatives are widely studied for their antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of a thiophene ring enhances its electronic properties, which could be beneficial in designing small-molecule inhibitors or fluorescent probes for biological imaging.

Another trending topic in chemical research is the development of heterocyclic compounds for optoelectronic applications. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group in this molecule is a derivative of phthalimide, a scaffold known for its electron-accepting capabilities. This feature makes the compound a candidate for use in organic semiconductors or photovoltaic materials, aligning with the growing demand for sustainable energy solutions.

From a synthetic chemistry perspective, researchers often inquire about "efficient methods for coupling thiophene with quinoline." The structure of CAS No. 2248301-02-0 highlights the successful integration of these heterocycles, likely achieved through palladium-catalyzed cross-coupling or other modern synthetic techniques. Such methodologies are critical for expanding the library of bioactive heterocycles and functional materials.

In the pharmaceutical industry, there is increasing interest in targeted drug delivery systems. The ester linkage in this compound (carboxylate group) could serve as a cleavable linker, enabling controlled release of active molecules. This aligns with current searches for "prodrug design strategies" and "biodegradable linkers in therapeutics."

For researchers analyzing structure-activity relationships (SAR), the methyl group at the 6-position of the quinoline ring offers a site for further derivatization. This modularity is highly valued in medicinal chemistry, as evidenced by frequent searches for "quinoline modifications for enhanced bioavailability."

Environmental considerations are also paramount in modern chemistry. While this compound is not classified as hazardous, its biodegradation pathways and green synthesis methods are valid areas of exploration. Queries like "eco-friendly synthesis of heterocyclic esters" reflect this concern, and future studies on CAS No. 2248301-02-0 could address these aspects.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-(thiophen-2-yl)quinoline-4-carboxylate represents a versatile scaffold with cross-disciplinary applications. Its structural features cater to contemporary research themes, from drug discovery to advanced material science, making it a compound worthy of further investigation.

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